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Compound of Interest

Compound Name: Benzthiazuron

Cat. No. B162183

Benzthiazuron: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity

Benzthiazuron is a chemical compound belonging to the benzothiazole and urea families.
Historically, it was utilized as a pre-emergence herbicide.

e IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3-methylurea[1][2]
o CAS Number: 1929-88-0[1][2]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for Benzthiazuron. It is important to note
that comprehensive toxicological information is limited.[1]
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Property Value Reference

Molecular Formula C9HIN3OS --INVALID-LINK--
Molecular Weight 207.25 g/mol --INVALID-LINK--
Melting Point 265 °C (decomposes) --INVALID-LINK--
Water Solubility 12 mg/L (at 20 °C) --INVALID-LINK--
Mammalian Acute Oral Toxicity = Moderate --INVALID-LINK--
Skin Irritation Irritant --INVALID-LINK--
Eye Irritation Irritant --INVALID-LINK--

Mechanism of Action: Photosystem Il Inhibition

Benzthiazuron functions as a herbicide by inhibiting photosynthesis in susceptible plants.[1] Its

primary target is Photosystem Il (PSIl), a key protein complex in the photosynthetic electron

transport chain located in the thylakoid membranes of chloroplasts.[3][4]

The specific mode of action involves Benzthiazuron binding to the D1 protein within the PSII

complex.[4][5] This binding event physically blocks the binding site for plastoquinone (PQ), a

mobile electron carrier.[5][6] By preventing the transfer of electrons from the primary quinone

acceptor (QA) to PQ, the entire electron transport chain is halted.[6]

This blockage leads to two primary cytotoxic effects:

« Inhibition of ATP and NADPH Synthesis: The disruption of electron flow prevents the

generation of a proton gradient across the thylakoid membrane, which is necessary for ATP
synthesis. It also stops the reduction of NADP+ to NADPH. Both ATP and NADPH are
essential energy carriers required for carbon dioxide fixation and the production of sugars.[5]

» Oxidative Stress: The stalled electron transport chain leads to the formation of highly reactive

oxygen species (ROS). These ROS cause rapid lipid peroxidation and protein damage,

leading to the destruction of cell membranes, cellular leakage, and ultimately, cell death.[4][5]
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Mechanism of Benzthiazuron as a PSII inhibitor.

Experimental Protocols: Determination in
Environmental Samples

The analysis of Benzthiazuron and related benzothiazoles in complex matrices like water or
soil typically involves sample extraction and cleanup followed by instrumental analysis. The
following is a generalized protocol based on common methodologies for this class of

compounds.
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Objective

To quantify the concentration of Benzthiazuron in an aqueous sample (e.g., wastewater, river
water).

Materials

o Solid-Phase Extraction (SPE) manifold
e Polymeric SPE cartridges

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

» Formic acid

» Ultrapure water

» \Vortex mixer

« Nitrogen evaporator

o High-Performance Liquid Chromatography (HPLC) system coupled with a Tandem Mass
Spectrometer (MS/MS)

Procedure

e Sample Preparation:
o Collect the aqueous sample in a clean glass container.
o Filter the sample through a 0.45 pm filter to remove particulate matter.
o Adjust the pH of the sample if required by the specific SPE cartridge chemistry.

¢ Solid-Phase Extraction (SPE):
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o Conditioning: Condition the SPE cartridge by passing methanol followed by ultrapure
water.

o Loading: Pass the prepared water sample through the conditioned SPE cartridge at a
steady flow rate. Benzthiazuron will be retained on the sorbent.

o Washing: Wash the cartridge with ultrapure water to remove any co-extracted interfering
compounds.

o Elution: Elute the retained Benzthiazuron from the cartridge using a small volume of an
appropriate organic solvent, such as acetonitrile or methanol.

Concentration:

o Evaporate the eluate to near dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small, precise volume of the initial mobile phase for HPLC
analysis.

Instrumental Analysis (LC-MS/MS):

o

Inject the reconstituted sample into the HPLC system.

o Separation is typically achieved on a C18 reversed-phase column.

o The mobile phase often consists of a gradient of water and acetonitrile with a small
amount of formic acid to aid ionization.

o Detection and quantification are performed using the MS/MS detector, operating in
Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific
precursor-to-product ion transitions for Benzthiazuron are monitored.
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General workflow for Benzthiazuron analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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